1-Tert-butyl 3-ethyl 3-(((benzyloxy)carbonyl)amino)azetidine-1,3-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 3-O-ethyl 3-(phenylmethoxycarbonylamino)azetidine-1,3-dicarboxylate
• InChI: InChI=1S/C19H26N2O6/c1-5-25-15(22)19(12-21(13-19)17(24)27-18(2,3)4)20-16(23)26-11-14-9-7-6-8-10-14/h6-10H,5,11-13H2,1-4H3,(H,20,23)
• InChI Key: XXXQWKCPQQSYEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CN(C1)C(=O)OC(C)(C)C)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C19H26N2O6
• DSSTOX Substance ID: DTXSID301121381
• Molecular Weight: 378.4 g/mol
• CAS RN: 1011479-73-4

Description

1-Tert-butyl 3-ethyl 3-(((benzyloxy)carbonyl)amino)azetidine-1,3-dicarboxylate, commonly known as TBD, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. The compound belongs to the class of azetidine-1,3-dicarboxylates and has been synthesized through various methods. The purpose of

Mechanism of Action

The mechanism of action of TBD is not fully understood. However, it is believed to work by inhibiting certain enzymes involved in cellular processes such as DNA replication and protein synthesis. It has also been found to modulate the immune system by regulating the production of cytokines.
Biochemical and Physiological Effects:
TBD has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and replication. It has also been found to modulate the immune system by regulating the production of cytokines. TBD has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using TBD in lab experiments is its potential as a therapeutic agent. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action. Additionally, further studies are needed to determine the optimal dosage and administration of TBD.

Future Directions

There are several future directions for research related to TBD. One direction is to further investigate its mechanism of action to better understand how it works at the cellular level. Another direction is to explore its potential as a therapeutic agent for other diseases such as autoimmune disorders. Additionally, further studies are needed to determine the optimal dosage and administration of TBD for maximum efficacy.

Scientific Research Applications

TBD has been the subject of several scientific studies due to its potential as a therapeutic agent. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. In one study, TBD was shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Another study found that TBD had anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. TBD has also been shown to have anti-viral effects against the influenza virus.